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Compound of Interest

Compound Name: KW-5805

Cat. No.: B1673877

Disclaimer: A specific Safety Data Sheet (SDS) for KW-5805 (CAS No. 113302-01-5) was not
located. The following procedures are based on general best practices for the disposal of
research-grade organic compounds and should be adapted to comply with all applicable
federal, state, and local regulations, as well as your institution's specific hazardous waste
management program.

KW-5805, an anti-ulcer agent with the chemical formula C19H28CI3N30O, requires careful
handling and disposal due to its potential biological activity and uncharacterized hazards.[1]
Adherence to proper disposal protocols is essential for laboratory safety and environmental
protection.

Immediate Safety and Handling

Before beginning any disposal process, it is critical to handle KW-5805 in a controlled
environment, such as a chemical fume hood, to minimize exposure.[2][3] Appropriate Personal
Protective Equipment (PPE) must be worn at all times.

Table 1: Personal Protective Equipment (PPE) and Safety Measures
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Category Item Specification

Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves recommended. Always inspect

gloves for integrity before use.

_ Wear chemical splash goggles
Eye Protection Safety goggles
to protect from splashes.[2]

A fully buttoned lab coat
Skin and Body Lab coat should be worn to protect skin

and clothing.[2]

Use a NIOSH-approved
) ) respirator if handling outside of
Respiratory Respirator ) )
a fume hood or if dust is

generated.

All handling of KW-5805 waste
] ] should be conducted in a
Engineering Controls Fume Hood o .
properly functioning chemical

fume hood.[2]

Step-by-Step Disposal Procedure

The primary method for the disposal of KW-5805 is through a licensed hazardous waste
management service. Never dispose of organic compounds down the drain or in regular trash.

[21[3][4]
Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure
compliant disposal.[5][6]

o Designated Waste Containers: Use separate, clearly labeled containers for different types of
KW-5805 waste (e.g., solid, liquid, sharps).[6] Containers must be in good condition,
compatible with the chemical, and have a secure, leak-proof lid.[5][7][8]
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e Solid Waste: Collect unused KW-5805 powder, contaminated weighing papers, and
contaminated PPE (e.g., gloves, wipes) in a designated container for solid chemical waste.

[71°]

» Liquid Waste: Solutions containing KW-5805 should be collected in a container for organic
liquid waste. Do not mix with aqueous or other incompatible waste streams.[4]

o Sharps Waste: Needles, syringes, or pipette tips contaminated with KW-5805 must be
placed in a designated, puncture-resistant sharps container.[7]

Step 2: Labeling and Storage

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "KW-5805," and any known hazard classifications.[7][8]

e Secure Storage: Store sealed hazardous waste containers in a designated and secure
satellite accumulation area.[6] This area should be away from general lab traffic and
incompatible materials.[5] Secondary containment, such as a tray or tub, is recommended to
contain potential leaks.[6][7] Keep containers closed except when adding waste.[5][6][7][8]

Step 3: Arranging for Disposal

o Contact EHS: Once a waste container is full or has been accumulating for the maximum time
allowed by your institution (e.g., 90 or 150 days), arrange for pickup by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[7][10]

Experimental Protocol: Decontamination of
Glassware

This protocol outlines the procedure for decontaminating glassware that has come into contact
with KW-5805.

e Initial Rinse: In a chemical fume hood, rinse the glassware with a small amount of a suitable
organic solvent (e.g., ethanol or acetone) that can dissolve KW-5805.
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e Collect Rinsate: The solvent rinse must be collected as hazardous liquid waste in the

appropriate labeled container.[8]

o Triple Rinse: After the initial solvent rinse, triple-rinse the glassware with water.[8] This

rinsate can typically be disposed of down the drain, but confirm with your institution's

policies.

e Final Wash: Wash the glassware with laboratory detergent and water, followed by a final

rinse with deionized water.

e Drying: Allow the glassware to air dry or place it in a drying oven.

Table 2: Waste Container and Storage Guidelines

Waste Type Container Type Storage Location Key Guidelines
Lined, puncture- ] ] Segregate from liquid
] ] ) Designated Satellite ]
Solid Waste resistant container ] waste. Keep container
) ) Accumulation Area
with a lid closed.[6][7][8]
Leak-proof, Designated Satellite Segregate from
o compatible plastic or Accumulation Area aqueous solutions and
Liquid Waste ) o ) )
glass bottle with a within secondary incompatible
screw cap containment chemicals.[5][6][7]
Puncture-resistant Designated Satellite Do not overfill. Keep
Sharps Waste

sharps container

Accumulation Area

container closed.[7]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1673877?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

